Cas no 2000-54-6 (3-(3-Nitrophenyl)-1-phenylurea)

• Product Name: 3-(3-Nitrophenyl)-1-phenylurea
• CAS No: 2000-54-6
• MF: C₁₃H₁₁N₃O₃
• MW: 257.244742631912
• MDL: MFCD00024333
• CID: 282799
• PubChem ID: 302800
• Update Time: 2025-04-19

3-(3-Nitrophenyl)-1-phenylurea Chemical and Physical Properties

Names and Identifiers

• Urea,N-(3-nitrophenyl)-N'-phenyl-
• 1-(3-nitrophenyl)-3-phenylurea
• N-(3-NITROPHENYL)-N'-PHENYLUREA
• 1-(m-nitrophenyl)-3-phenylurea
• AC1L71BM
• AC1Q1XE1
• AC1Q1XE2
• Ambcb5262194
• CHEMBL472759
• CTK4E3008
• N-(3-Nitro-phenyl)-N'-phenyl-harnstoff
• N-(3-nitrophenyl)-N'-phenyl-urea
• N-(3-nitro-phenyl)-N'-phenyl-urea
• N-phenyl-N'-(3-nitrophenyl)urea
• NSC190522
• SureCN6129390
• Z44586821
• CAA00054
• EN300-26811
• AB00077516-01
• UPCMLD0ENAT5771268:001
• 2000-54-6
• 3-(3-nitrophenyl)-1-phenylurea
• (Z)-1-(1-Heptenyl)-1,1-dimethylsilanol
• C13H11N3O3
• Urea, N-(3-nitrophenyl)-N'-phenyl-
• Cambridge id 5262194
• SCHEMBL6129390
• DTXSID90307252
• NSC-190522
• CS-0243761
• AKOS001385874
• 3-(3-Nitrophenyl)-1-phenylurea

• MDL： MFCD00024333
• Inchi： 1S/C13H11N3O3/c17-13(14-10-5-2-1-3-6-10)15-11-7-4-8-12(9-11)16(18)19/h1-9H,(H2,14,15,17)
• InChI Key： MKGHYUVMRJIWPW-UHFFFAOYSA-N
• SMILES： O=C(NC1C=CC=CC=1)NC1C=CC=C(C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 257.08013
• Monoisotopic Mass: 257.08004122g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 87Ų

Experimental Properties

• PSA: 84.27

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas